4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide

• IUPAC Name: 4-chloro-N-[2-(dimethylamino)-4,6-diphenylpyrimidin-5-yl]benzamide
• InChI: InChI=1S/C25H21ClN4O/c1-30(2)25-28-21(17-9-5-3-6-10-17)23(22(29-25)18-11-7-4-8-12-18)27-24(31)19-13-15-20(26)16-14-19/h3-16H,1-2H3,(H,27,31)
• InChI Key: JARLYIJTDNWYSQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=C(C(=N1)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C25H21ClN4O
• Molecular Weight: 428.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, as indicated by its molecular formula C25H21ClN4O. Unfortunately, the specific details about its structure are not available in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide, such as its boiling point, melting point, and density, are not provided in the search results.

Scientific Research Applications

Synthesis and Derivative Formation

One primary application of 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide is in the synthesis and formation of derivatives, which often serve as precursors or intermediates in the development of pharmaceuticals and organic compounds.

• Formation of Pyridino and Triazolino Derivatives :
  • Hassneen and Abdallah (2003) explored the synthesis of pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives from compounds related to 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide. These derivatives have potential applications in medicinal chemistry and drug design (Hassneen & Abdallah, 2003).

Catalysis and Reaction Optimization

• Catalysis in Synthesis :
  • Khashi et al. (2014) demonstrated the efficiency of 4-(N,N-Dimethylamino)pyridine (DMAP) as a catalyst in synthesizing novel pyrrolo[2,3-d]pyrimidine derivatives with an aromatic sulfonamide moiety. The study highlights the role of catalysts in optimizing synthetic routes for derivatives of 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide, potentially leading to new drug candidates (Khashi, Davoodnia, & Chamani, 2014).

Bioactive Compound Development

• Development of Cytotoxic Compounds :
  • Mansour et al. (2020) synthesized new heterocyclic compounds with 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide, showing cytotoxic activity against certain cell lines. This research underscores the compound's potential in developing new therapeutic agents (Mansour, Sayed, Al-halim, Marzouk, & Shaban, 2020).

Structural and Crystallographic Studies

• Investigation of Molecular Structures :
  • Jasinski et al. (2010) studied the crystal structure of a compound closely related to 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide. Such structural analyses are crucial for understanding the molecular geometry and potential interactions of these compounds in biological systems (Jasinski, Butcher, Al-arique, Yathirajan, & Narayana, 2010).